Cas no 2171427-96-4 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid
• CAS No: 2171427-96-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6046007
• PubChem ID: 165504714
• Update Time: 2025-08-04

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid
• EN300-1487150
• 2171427-96-4
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-16(22(28)27-13-7-12-25(2,15-27)23(29)30)26-24(31)32-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21H,7,12-15H2,1-2H3,(H,26,31)(H,29,30)/t16-,25?/m0/s1
• InChI Key： HWQGBFBYZNVGHH-YPHZTSLFSA-N
• SMILES： OC(C1(C)CN(C([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid

Introduction to 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid (CAS No. 2171427-96-4)

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid, identified by its CAS number 2171427-96-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine core, an amino acid derivative moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and development.

The piperidine moiety is a prominent feature in many bioactive molecules, contributing to their binding affinity and pharmacological properties. In this compound, the piperidine ring is substituted at the 3-position with a methyl group, which can influence the overall conformation and solubility of the molecule. The presence of the (2S)-configuration at the 2-position of the propanoyl side chain adds another layer of stereochemical complexity, which is often critical for biological activity. This chirality can have profound effects on how the molecule interacts with biological targets, making it essential for researchers to carefully consider its stereochemical properties during synthesis and evaluation.

The amino group at the 2-position is further functionalized with an Fmoc (fluorenylmethoxycarbonyl) protecting group. This protective group is widely used in peptide synthesis to prevent unwanted side reactions, particularly during solid-phase peptide synthesis (SPPS). The Fmoc group can be selectively removed under mild acidic conditions, allowing for controlled deprotection and subsequent functionalization. This feature makes 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid a valuable intermediate in constructing more complex molecules, such as peptidomimetics or protease inhibitors.

The fluorenylmethoxycarbonyl moiety itself is an important pharmacophore in medicinal chemistry. Fluorene derivatives are known for their ability to enhance metabolic stability and improve pharmacokinetic profiles of drug candidates. The presence of this group in the compound under discussion suggests that it may exhibit similar advantages, potentially making it a more viable candidate for therapeutic applications compared to simpler analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between such complex molecules and their biological targets. By leveraging these tools, scientists can predict how modifications to the structure of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid might affect its biological activity. For instance, studies have shown that subtle changes in the piperidine ring or the side chain can significantly alter binding affinity and selectivity. These insights are crucial for optimizing drug candidates and minimizing off-target effects.

The compound's potential applications extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive scaffold for developing novel biomaterials and bioconjugates. For example, researchers have explored using such molecules as building blocks for targeted drug delivery systems or as probes for studying protein-protein interactions. The versatility of this compound underscores its importance as a chemical entity with broad utility in both academic research and industrial applications.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpiperidine-3-carboxylic acid (CAS No. 2171427-96-4) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with tailored properties. Its multifaceted nature—combining stereochemical precision, protective group functionality, and pharmacophoric elements—makes it a compelling subject for further investigation. As research in pharmaceutical chemistry continues to evolve, compounds like this are likely to play an increasingly important role in discovering new therapies and advancing our understanding of biological systems.